Cas no 2138053-51-5 (4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde)

• Product Name: 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde
• CAS No: 2138053-51-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6125101
• PubChem ID: 165497754
• Update Time: 2025-06-13

4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1159772
• 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde
• 2138053-51-5

• Inchi： 1S/C8H11BrN2O/c1-8(2,3)7-10-5(4-12)6(9)11-7/h4H,1-3H3,(H,10,11)
• InChI Key： UNCMIYQAQAFQKW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde

Recent Advances in the Study of 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde (CAS: 2138053-51-5)

The compound 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde (CAS: 2138053-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic aldehyde serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have highlighted its role in the design of novel kinase inhibitors and immunomodulatory agents, positioning it as a valuable scaffold in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde in the development of selective JAK3 inhibitors. The research team utilized this compound as a key building block to create a series of derivatives with improved pharmacokinetic properties. The lead compound from this series showed nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK family members, suggesting potential applications in autoimmune disease treatment.

In parallel research, scientists have explored the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication detailed its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The tert-butyl group in particular was found to enhance cell permeability while the aldehyde functionality allowed for versatile conjugation strategies, making this compound particularly valuable in targeted protein degradation approaches.

The synthetic accessibility of 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, metal-free synthesis route that achieves the compound in high yield and purity. This development addresses previous challenges in large-scale production, potentially facilitating its broader adoption in medicinal chemistry programs.

From a structural perspective, computational studies have provided new insights into the compound's conformational preferences and electronic properties. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics revealed that the tert-butyl group induces significant steric effects that influence both reactivity and binding interactions. These findings are informing the rational design of new derivatives with optimized biological activity.

Looking forward, the unique combination of structural features in 4-bromo-2-tert-butyl-1H-imidazole-5-carbaldehyde continues to inspire innovative applications. Current research directions include its use in covalent inhibitor design, where the aldehyde group can form reversible bonds with target proteins, and in the development of fluorescent probes for biological imaging. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound is likely to remain an important tool in chemical biology and drug discovery efforts.